N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide

• IUPAC Name: N-(9-chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide
• InChI: InChI=1S/C13H14ClNO3/c14-9-4-1-3-8-10(5-2-6-17-12(8)9)15-13(16)11-7-18-11/h1,3-4,10-11H,2,5-7H2,(H,15,16)
• InChI Key: FAPVFIMLMPQKFK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C(=CC=C2)Cl)OC1)NC(=O)C3CO3
• Molecular Formula: C13H14ClNO3
• Molecular Weight: 267.71 g/mol

Description

N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide, also known as cloxazolam, is a benzodiazepine derivative that has been widely used for its anxiolytic and sedative effects. It was first synthesized in the 1970s and has been used clinically in Japan and other countries for the treatment of anxiety disorders and insomnia.

Mechanism of Action

Like other benzodiazepines, N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide acts on the GABA-A receptor to enhance the inhibitory effects of GABA, resulting in anxiolytic and sedative effects. It has a high affinity for the alpha-1 subunit of the GABA-A receptor, which is thought to be responsible for its sedative effects.
Biochemical and Physiological Effects:
Cloxazolam has been shown to decrease anxiety and induce sedation in both animals and humans. It has also been shown to have muscle relaxant and anticonvulsant effects. In addition, it has been shown to increase slow-wave sleep and decrease REM sleep, which may contribute to its hypnotic effects.

Advantages and Limitations for Lab Experiments

Cloxazolam has been widely used in animal studies to investigate the effects of benzodiazepines on behavior and physiology. Its anxiolytic and sedative effects make it a useful tool for studying anxiety and sleep disorders. However, its sedative effects may also limit its usefulness in some experimental paradigms.

Future Directions

There are several areas of research that could benefit from further investigation of N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide. These include:
1. Development of new benzodiazepine derivatives with improved efficacy and safety profiles.
2. Investigation of the long-term effects of benzodiazepine use on cognitive function and brain structure.
3. Development of new treatment strategies for anxiety and sleep disorders that do not rely on benzodiazepines.
4. Investigation of the role of the GABA-A receptor in the regulation of sleep and wakefulness.
5. Identification of new targets for the treatment of anxiety and sleep disorders.

Synthesis Methods

The synthesis of N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide involves the reaction of 2-amino-2'-chlorobenzophenone with glyoxylic acid monohydrate in the presence of acetic anhydride to form the oxirane ring. The resulting product is then treated with ammonia to yield N-(9-Chloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)oxirane-2-carboxamide.

Scientific Research Applications

Cloxazolam has been extensively studied for its anxiolytic and sedative effects. It has been shown to be effective in the treatment of anxiety disorders, including generalized anxiety disorder, panic disorder, and social anxiety disorder. It has also been used as a hypnotic agent for the treatment of insomnia.